Cas no 1019579-79-3 (N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine)
N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine Chemical and Physical Properties
Names and Identifiers
-
- N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine
- N-[[2-(trifluoromethoxy)phenyl]methyl]cyclopentanamine
- NE46633
- Z185544736
- N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine
-
- Inchi: 1S/C13H16F3NO/c14-13(15,16)18-12-8-4-1-5-10(12)9-17-11-6-2-3-7-11/h1,4-5,8,11,17H,2-3,6-7,9H2
- InChI Key: PUWYTUBCPGKALJ-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC=CC=1CNC1CCCC1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 251
- XLogP3: 3.7
- Topological Polar Surface Area: 21.3
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 274.0±35.0 °C at 760 mmHg
- Flash Point: 119.5±25.9 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B642603-25mg |
N-{[2-(Trifluoromethoxy)phenyl]methyl}cyclopentanamine |
1019579-79-3 | 25mg |
$ 70.00 | 2022-04-02 | ||
| TRC | B642603-50mg |
N-{[2-(Trifluoromethoxy)phenyl]methyl}cyclopentanamine |
1019579-79-3 | 50mg |
$ 95.00 | 2022-04-02 | ||
| TRC | B642603-250mg |
N-{[2-(Trifluoromethoxy)phenyl]methyl}cyclopentanamine |
1019579-79-3 | 250mg |
$ 365.00 | 2022-04-02 | ||
| Chemenu | CM456381-250mg |
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine |
1019579-79-3 | 95%+ | 250mg |
$246 | 2023-01-20 | |
| Chemenu | CM456381-500mg |
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine |
1019579-79-3 | 95%+ | 500mg |
$444 | 2023-01-20 | |
| Chemenu | CM456381-1g |
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine |
1019579-79-3 | 95%+ | 1g |
$592 | 2023-01-20 | |
| Enamine | EN300-69565-0.05g |
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine |
1019579-79-3 | 95% | 0.05g |
$84.0 | 2023-06-13 | |
| Enamine | EN300-69565-0.1g |
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine |
1019579-79-3 | 95% | 0.1g |
$124.0 | 2023-06-13 | |
| Enamine | EN300-69565-0.25g |
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine |
1019579-79-3 | 95% | 0.25g |
$178.0 | 2023-06-13 | |
| Enamine | EN300-69565-0.5g |
N-{[2-(trifluoromethoxy)phenyl]methyl}cyclopentanamine |
1019579-79-3 | 95% | 0.5g |
$331.0 | 2023-06-13 |
N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine
Professional Introduction to N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine (CAS No. 1019579-79-3)
N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine (CAS No. 1019579-79-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, combines a cyclopentanamine moiety with a trifluoromethoxy substituted phenyl group, making it a promising candidate for various biochemical applications.
The< strong>N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine molecule exhibits a high degree of molecular complexity, which is reflected in its intricate stereochemistry and electronic properties. The presence of the trifluoromethoxy group not only influences the compound's solubility and metabolic stability but also enhances its binding affinity to specific biological targets. This feature has made it an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents.
In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The< strong>N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine, with its unique pharmacophoric features, has been extensively studied for its potential to interact with key enzymes and receptors involved in these pathologies. For instance, preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and proteases, which are critical players in cancer progression.
The structural design of N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine allows for fine-tuning of its pharmacological properties through structural modifications. Researchers have explored various derivatives of this compound to optimize its binding affinity, selectivity, and pharmacokinetic profiles. These efforts have led to the identification of several potent analogs with improved therapeutic potential. The< strong>cyclopentanamine core, in particular, has been recognized for its ability to enhance oral bioavailability and metabolic stability, making it an ideal candidate for further development into clinical candidates.
The< strong>trifluoromethoxy group in the phenyl ring contributes significantly to the compound's overall activity by modulating electronic effects and hydrogen bonding interactions. This moiety has been widely employed in medicinal chemistry due to its ability to improve binding affinity and reduce metabolic degradation. The combination of these features makes N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine a versatile tool for investigating the mechanisms of various diseases and developing new therapeutic strategies.
In the realm of drug discovery, computational modeling and high-throughput screening have played pivotal roles in identifying promising candidates like N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine. Advanced computational techniques have been used to predict the binding modes of this compound with target proteins, providing valuable insights into its mechanism of action. These studies have not only accelerated the drug discovery process but also provided a deeper understanding of the structural requirements for effective biological activity.
The< strong>cyclopentanamine moiety in this compound has been particularly interesting for its role in modulating central nervous system (CNS) activity. Several analogs derived from this scaffold have shown potential as therapeutic agents for neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with CNS-specific targets makes them valuable candidates for further investigation.
In conclusion, N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.
1019579-79-3 (N-{2-(Trifluoromethoxy)phenylmethyl}cyclopentanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)